Cas no 105920-83-0 (Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-)

• Product Name: Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-
• CAS No: 105920-83-0
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 1165186
• Update Time: 2024-07-26

Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-
• Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-

• Inchi： 1S/C12H13N3O2S/c1-7-14-13-6-15(7)11-10(12(16)17)8-4-2-3-5-9(8)18-11/h6H,2-5H2,1H3,(H,16,17)
• InChI Key： JGVRLMBGOMPUGW-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(O)=O)=C(N1C=NN=C1C)S2

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 537.2±60.0 °C(Predicted)
• pka: 3.56±0.20(Predicted)